![molecular formula C6H3BrN2O B037191 6-Bromooxazolo[4,5-b]pyridine CAS No. 1260863-86-2](/img/structure/B37191.png)
6-Bromooxazolo[4,5-b]pyridine
Overview
Description
6-Bromooxazolo[4,5-b]pyridine, also known as 6-Br-oxazolo[4,5-b]pyridine, is an organic compound belonging to the oxazolo[4,5-b]pyridine family of heterocyclic compounds. It is a colorless solid with a molecular formula of C6H3BrN2 and a molecular weight of 164.00 g/mol. 6-Br-oxazolo[4,5-b]pyridine is commonly used as a building block in the synthesis of other heterocyclic compounds and as a reagent in organic synthesis.
Scientific Research Applications
Heterocyclic N-oxide Derivatives and Applications
Heterocyclic N-oxide derivatives, including pyridine N-oxides, have demonstrated a wide range of functionalities. They are pivotal in organic synthesis, catalysis, and drug development, showing potential in forming metal complexes, designing catalysts, and serving as intermediates in asymmetric synthesis. Their importance extends to medicinal applications, showcasing potent anticancer, antibacterial, and anti-inflammatory activities. These derivatives underline the versatility and significance of heterocyclic compounds in advancing chemistry and medicine (Li et al., 2019).
Pyridine Derivatives in Medicinal Chemistry
Pyridine derivatives are highlighted for their widespread biological activities, including antifungal, antibacterial, antioxidant, and anticancer effects. They also exhibit a high affinity for various ions and neutral species, making them effective chemosensors in analytical chemistry. This review emphasizes the structural diversity and synthetic routes of pyridine derivatives, their medicinal applications, and their potential in detecting various species in environmental, agricultural, and biological samples (Abu-Taweel et al., 2022).
Pyridine-Based Agrochemicals
The role of pyridine-based compounds as agrochemicals, including fungicides, insecticides, and herbicides, is well established. The review of intermediate derivatization methods shows the discovery path of pyridine agrochemicals, highlighting the need for innovative approaches to enhance the efficiency of discovering novel compounds in this field. It underscores the importance of pyridine moieties in developing new agrochemicals to meet the rapidly changing market requirements (Guan et al., 2016).
Safety and Hazards
The compound has several hazard statements associated with it: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Properties
IUPAC Name |
6-bromo-[1,3]oxazolo[4,5-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrN2O/c7-4-1-5-6(8-2-4)9-3-10-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUCOFXKHJMMXQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1OC=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40620887 | |
Record name | 6-Bromo[1,3]oxazolo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40620887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1260863-86-2 | |
Record name | 6-Bromo[1,3]oxazolo[4,5-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40620887 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromo-[1,3]oxazolo[4,5-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.